Cas no 85-07-4 (1-Naphthaleneacetamide,2-methyl-)

• Product Name: 1-Naphthaleneacetamide,2-methyl-
• CAS No: 85-07-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 724962
• Update Time: 2024-01-31

1-Naphthaleneacetamide,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetamide,2-methyl-
• 2-methylnaphthalene-1-acetamide
• 2-Methyl-1-naphthyl Acetamide

• Inchi： 1S/C13H13NO/c1-9-6-7-10-4-2-3-5-11(10)12(9)8-13(14)15/h2-7H,8H2,1H3,(H2,14,15)
• InChI Key： AFOVBPMGZPJPKX-UHFFFAOYSA-N
• SMILES： C1(CC(N)=O)=C2C(C=CC=C2)=CC=C1C

Computed Properties

• Exact Mass: 437.198442
• Monoisotopic Mass: 437.198442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 150

Experimental Properties

• Density: 1.148
• Boiling Point: 431.9°C at 760 mmHg
• Flash Point: 215°C
• Refractive Index: 1.634